N-(5-oxo-4,5,6,7-tetrahydrospiro{thieno[3,2-b]pyridine-7,1'-cyclohexane}-2-yl)acetamide

• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol
• IUPAC Name: N-(5-oxospiro[4,6-dihydrothieno[3,2-b]pyridine-7,1//'-cyclohexane]-2-yl)acetamide
• InChI: InChI=1S/C14H18N2O2S/c1-9(17)15-12-7-10-13(19-12)14(8-11(18)16-10)5-3-2-4-6-14/h7H,2-6,8H2,1H3,(H,15,17)(H,16,18)
• InChI Key: WRIHGPZGQZBBKJ-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC2=C(S1)C3(CCCCC3)CC(=O)N2

Description

N-(5-oxo-4,5,6,7-tetrahydrospiro{thieno[3,2-b]pyridine-7,1'-cyclohexane}-2-yl)acetamide is a novel compound that has gained significant attention in the scientific community due to its potential use in various fields of research, including medicinal chemistry, drug discovery, and pharmacology.

Mechanism of Action

The mechanism of action of N-(5-oxo-4,5,6,7-tetrahydrospiro{thieno[3,2-b]pyridine-7,1'-cyclohexane}-2-yl)acetamide is not fully understood. However, it is believed to act as a modulator of various cellular pathways, including apoptosis, cell cycle regulation, and inflammation. It has been shown to inhibit the activity of various enzymes and proteins involved in these pathways, leading to the suppression of disease progression.
Biochemical and Physiological Effects:
N-(5-oxo-4,5,6,7-tetrahydrospiro{thieno[3,2-b]pyridine-7,1'-cyclohexane}-2-yl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit inflammation, and regulate the cell cycle. It has also been shown to have antioxidant properties, which can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(5-oxo-4,5,6,7-tetrahydrospiro{thieno[3,2-b]pyridine-7,1'-cyclohexane}-2-yl)acetamide in lab experiments is its versatility. It can be used in various research applications, including medicinal chemistry, drug discovery, and pharmacology. It is also relatively easy to synthesize, and high yields and purity can be obtained. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(5-oxo-4,5,6,7-tetrahydrospiro{thieno[3,2-b]pyridine-7,1'-cyclohexane}-2-yl)acetamide. One direction is to investigate its potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and infectious diseases. Another direction is to study its mechanism of action in more detail to better understand its effects on cellular pathways. Additionally, further research can be conducted to optimize the synthesis method to improve yields and purity of the compound.

Synthesis Methods

The synthesis of N-(5-oxo-4,5,6,7-tetrahydrospiro{thieno[3,2-b]pyridine-7,1'-cyclohexane}-2-yl)acetamide involves a multistep reaction process that includes the condensation of thioamide with a ketone, followed by cyclization and acetylation. The final product is obtained through a purification process using column chromatography. The synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

N-(5-oxo-4,5,6,7-tetrahydrospiro{thieno[3,2-b]pyridine-7,1'-cyclohexane}-2-yl)acetamide has shown promising results in various scientific research applications. In medicinal chemistry, it has been used as a lead compound for the development of new drugs targeting various diseases, including cancer, inflammation, and infectious diseases. In drug discovery, it has been used as a screening tool to identify potential drug candidates. In pharmacology, it has been used to study the mechanism of action of various drugs and their effects on the body.